Cas no 1247790-08-4 ((1-(thiophen-2-ylmethyl)-1H-1,2,3-triazol-4-yl)methanol)

• Product Name: (1-(thiophen-2-ylmethyl)-1H-1,2,3-triazol-4-yl)methanol
• CAS No: 1247790-08-4
• MF: C₈H₉N₃OS
• MW: 195.241559743881
• CID: 5042900
• Update Time: 2025-05-20

(1-(thiophen-2-ylmethyl)-1H-1,2,3-triazol-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-4-methanol, 1-(2-thienylmethyl)-
• (1-(Thiophen-2-ylmethyl)-1h-1,2,3-triazol-4-yl)methano
• (1-(thiophen-2-ylmethyl)-1H-1,2,3-triazol-4-yl)methanol

• Inchi： 1S/C8H9N3OS/c12-6-7-4-11(10-9-7)5-8-2-1-3-13-8/h1-4,12H,5-6H2
• InChI Key： DCUBUCZNRAWQQE-UHFFFAOYSA-N
• SMILES： N1(CC2SC=CC=2)C=C(CO)N=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on (1-(thiophen-2-ylmethyl)-1H-1,2,3-triazol-4-yl)methanol

Comprehensive Overview of (1-(thiophen-2-ylmethyl)-1H-1,2,3-triazol-4-yl)methanol (CAS No. 1247790-08-4)

The compound (1-(thiophen-2-ylmethyl)-1H-1,2,3-triazol-4-yl)methanol (CAS No. 1247790-08-4) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and material science research. Its unique structure, combining a thiophene ring and a 1,2,3-triazole moiety, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for novel small-molecule therapeutics targeting diseases like cancer, inflammation, and infectious diseases.

One of the key features of (1-(thiophen-2-ylmethyl)-1H-1,2,3-triazol-4-yl)methanol is its ability to participate in click chemistry reactions, a topic highly searched in academic and industrial circles. The 1,2,3-triazole core is known for its stability and bioisosteric properties, often used to mimic amide bonds in drug design. This aligns with current trends in fragment-based drug discovery (FBDD) and combinatorial chemistry, where researchers seek efficient methods to build molecular diversity.

In material science, this compound’s thiophene component is noteworthy due to its electron-rich nature, making it valuable for developing organic semiconductors and conductive polymers. With the growing interest in flexible electronics and organic photovoltaics, CAS No. 1247790-08-4 is being explored as a building block for advanced materials. Searches for “thiophene derivatives in electronics” have surged, reflecting industry demand for sustainable alternatives to traditional silicon-based components.

Synthetic accessibility is another advantage of (1-(thiophen-2-ylmethyl)-1H-1,2,3-triazol-4-yl)methanol. The compound can be prepared via copper-catalyzed azide-alkyne cycloaddition (CuAAC), a reaction frequently queried in organic synthesis forums. This method’s high yield and mild conditions resonate with green chemistry principles, a hot topic in sustainable synthesis. Laboratories prioritizing atom economy and reduced waste often highlight such methodologies.

From a pharmacological perspective, the hydroxymethyl group in this compound offers a handle for further derivatization, enabling the creation of prodrugs or conjugates. This is particularly relevant in targeted drug delivery systems, a field experiencing exponential growth due to advancements in nanomedicine. Queries like “triazole-based drug carriers” underscore the intersection of this chemistry with cutting-edge therapeutic strategies.

Analytical characterization of CAS No. 1247790-08-4 typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods are frequently searched by quality control professionals, reflecting the compound’s industrial relevance. Additionally, computational studies (molecular docking or DFT calculations) are increasingly applied to predict its interactions, aligning with the AI-driven drug design trend.

In summary, (1-(thiophen-2-ylmethyl)-1H-1,2,3-triazol-4-yl)methanol represents a multifaceted tool for researchers. Its applications span from medicinal chemistry to advanced materials, addressing contemporary challenges in science. As interest in heterocyclic compounds and click chemistry continues to rise, this compound’s role in innovation remains pivotal.